Cas no 1309981-44-9 ((4-(Methoxycarbonyl)pyridin-3-yl)boronic acid)

• Product Name: (4-(Methoxycarbonyl)pyridin-3-yl)boronic acid
• CAS No: 1309981-44-9
• MF: C₇H₈BNO₄
• MW: 180.953722000122
• MDL: MFCD08704676
• CID: 1035460
• PubChem ID: 53398524
• Update Time: 2025-04-20

(4-(Methoxycarbonyl)pyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(Methoxycarbonyl)pyridin-3-yl)boronic acid
• (4-methoxycarbonylpyridin-3-yl)boronic acid
• 4-Methoxycarbonylpyridine-3-boronic acid
• DS-016839
• 1309981-44-9
• [4-(Methoxycarbonyl)pyridin-3-yl]boronic acid
• (4-(Methoxycarbonyl)pyridin-3-yl)boronicacid
• AKOS006291287
• SCHEMBL516524
• DTXSID20694480
• EN300-2550046

• MDL： MFCD08704676
• Inchi： 1S/C7H8BNO4/c1-13-7(10)5-2-3-9-4-6(5)8(11)12/h2-4,11-12H,1H3
• InChI Key： JXUFTTGMXYTBLS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN=CC=1B(O)O)=O

Computed Properties

• Exact Mass: 181.05500
• Monoisotopic Mass: 181.0546379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• PSA: 79.65000
• LogP: -1.45200